Cas no 910635-54-0 (Benzo[c]thiophene-1-carboxylic acid, 5,5-diethyl-4,5,6,7-tetrahydro-)
910635-54-0 structure
Product Name:Benzo[c]thiophene-1-carboxylic acid, 5,5-diethyl-4,5,6,7-tetrahydro-
CAS No:910635-54-0
MF:C13H18O2S
MW:238.345822811127
CID:1967509
PubChem ID:57508891
Update Time:2025-04-21
Benzo[c]thiophene-1-carboxylic acid, 5,5-diethyl-4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]thiophene-1-carboxylic acid, 5,5-diethyl-4,5,6,7-tetrahydro-
- 5,5-diethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
- SCHEMBL1860995
- 910635-54-0
- OAPDVGOWBVNNOL-UHFFFAOYSA-N
- DB-340586
-
- Inchi: 1S/C13H18O2S/c1-3-13(4-2)6-5-10-9(7-13)8-16-11(10)12(14)15/h8H,3-7H2,1-2H3,(H,14,15)
- InChI Key: OAPDVGOWBVNNOL-UHFFFAOYSA-N
- SMILES: S1C=C2C(=C1C(=O)O)CCC(CC)(CC)C2
Computed Properties
- Exact Mass: 238.10275099Da
- Monoisotopic Mass: 238.10275099Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 65.5Ų
Benzo[c]thiophene-1-carboxylic acid, 5,5-diethyl-4,5,6,7-tetrahydro- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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